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Compound of Interest

Compound Name: Sphinganine 1-phosphate-d7

Cat. No.: B15575526 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Sphinganine 1-phosphate-d7, a

deuterated derivative of the bioactive sphingolipid, sphinganine 1-phosphate. This document is

intended for researchers, scientists, and drug development professionals, offering

comprehensive data, experimental protocols, and insights into its relevant signaling pathways.

Core Compound Identification
Sphinganine 1-phosphate-d7 is a stable isotope-labeled internal standard crucial for the

accurate quantification of endogenous sphinganine 1-phosphate in various biological samples

using mass spectrometry. Distinguishing it from the structurally similar Sphingosine-1-

phosphate-d7 is critical for precise experimental design.

Identifier Sphinganine 1-phosphate-d7

CAS Number 2315262-23-6[1][2][3]

Molecular Formula C₁₈H₃₃D₇NO₅P[1][2]

Synonyms D-erythro-sphinganine-1-phosphate-d7[1]

Quantitative Data
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The following table summarizes the key quantitative data for Sphinganine 1-phosphate-d7,

compiled from leading suppliers.

Property Value

Molecular Weight 388.53 g/mol [1][2][4]

Purity >99%[1]

Form Powder[4]

Storage Temperature -20°C[1]

Stability At least 1 year at -20°C[1]

Sphingolipid Signaling: The Sphingosine 1-
Phosphate (S1P) Pathway
Sphinganine 1-phosphate is an integral component of the broader sphingolipid metabolic and

signaling network. Its biological effects are closely intertwined with the well-characterized

Sphingosine 1-phosphate (S1P) signaling pathway. S1P is a potent signaling molecule that

regulates a vast array of cellular processes, including cell growth, survival, migration, and

immune responses.[5][6] The deuterated form, Sphinganine 1-phosphate-d7, is expected to

exhibit identical biological activity to its non-deuterated counterpart, making an understanding

of this pathway essential for its application.

The S1P signaling cascade is initiated by the phosphorylation of sphingosine to S1P by

sphingosine kinases (SphK1 and SphK2).[7] S1P can then act intracellularly or be transported

out of the cell to activate a family of five G protein-coupled receptors (GPCRs), designated

S1P₁₋₅, on the cell surface.[7][8] This "inside-out" signaling paradigm is a hallmark of S1P

biology. The binding of S1P to its receptors triggers downstream signaling cascades that are

receptor and cell-type specific, leading to diverse physiological outcomes.[7][8] The pathway is

tightly regulated by the degradation of S1P, which is catalyzed by S1P phosphatases and S1P

lyase.[7]
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Sphingosine 1-Phosphate (S1P) Signaling Pathway
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General Workflow for Sphingolipid Quantification using Sphinganine 1-phosphate-d7

1. Sample Collection
(e.g., Plasma, Serum, Cells, Tissue)

2. Sample Homogenization

3. Spiking with
Sphinganine 1-phosphate-d7

(Internal Standard)

4. Lipid Extraction
(e.g., Bligh-Dyer Method)

5. Drying of
Organic Phase

6. Reconstitution
in Mobile Phase

7. LC-MS/MS Analysis

8. Data Processing and
Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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